Cas no 4680-83-5 ((+)-estrone)
(+)-estrone structure
Product Name:(+)-estrone
CAS No:4680-83-5
MF:C18H22O2
MW:270.366085529327
CID:2081318
PubChem ID:9547221
Update Time:2025-04-21
(+)-estrone Chemical and Physical Properties
Names and Identifiers
-
- (+)-estrone
- 3-hydroxy-estra-1,3,5(10)-trien-17-one
- E1
- estra-1,3,5(10)-trien-3-ol-17-one
- estrone
- folliculine
- Oestron
- oestrone
- ovex
- premarin
- 8-Isoestrone, (+/-)-
- 4680-83-5
- ESTRA-1,3,5(10)-TRIEN-17-ONE, 3-HYDROXY-, (8.ALPHA.)-
- 8-Isoestrone DL-form [MI]
- ESTRA-1,3,5(10)-TRIEN-17-ONE, 3-HYDROXY-, (8.ALPHA.)-(+/-)-
- 1,3,5-8.ALPHA.-EPIESTRATRIEN-17-ONE-3-OL
- (+/-)-8-Isoestrone
- 3-hydroxy-8alpha-estra-1,3,5(10)-trien -17-one
- 8-Isoestrone
- SE9LJV29ZO
- 517-06-6
- Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (8alpha)-
- 1,3,5-8alpha-Epiestratrien-17-one-3-ol
- 8alpha-3beta-hydroxy-estra-1,3,5(10)-trien-17-one
- DL-8-Isoestrone
- Isoestrone
- UNII-3K9T4NLK5Q
- UNII-SE9LJV29ZO
- 8-Isoestrone [MI]
- 8.ALPHA.-ESTRONE
- Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (8alpha)-(+/-)-
- 8-Epiestrone
- LMST02010021
- DNXHEGUUPJUMQT-CVYDXHPNSA-N
- SCHEMBL7831317
- 3K9T4NLK5Q
- 3-hydroxy-8a-estra-1,3,5(10)-trien-17-one
- 8alpha-Estrone
-
- Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3
- InChI Key： DNXHEGUUPJUMQT-UHFFFAOYSA-N
- SMILES： CC12C(=O)CCC1C1CCC3C(C1CC2)=CC=C(O)C=3
Computed Properties
- Exact Mass: 270.161979940Da
- Monoisotopic Mass: 270.161979940Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
(+)-estrone Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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